Cas no 2641371-65-3 (1-acetyl-4-(but-3-en-1-yl)piperidine-4-carboxylic acid)

1-Acetyl-4-(but-3-en-1-yl)piperidine-4-carboxylic acid is a versatile intermediate in organic synthesis, characterized by its piperidine core functionalized with an acetyl group and a butenyl side chain. The presence of both carboxylic acid and alkene moieties enhances its reactivity, making it suitable for further derivatization, such as cycloadditions or nucleophilic substitutions. The acetyl group contributes to stability while allowing selective modifications. This compound is particularly valuable in pharmaceutical and agrochemical research, where its structural features enable the development of bioactive molecules. Its well-defined reactivity profile and compatibility with various synthetic methodologies make it a practical choice for constructing complex heterocyclic frameworks.
1-acetyl-4-(but-3-en-1-yl)piperidine-4-carboxylic acid structure
2641371-65-3 structure
Product Name:1-acetyl-4-(but-3-en-1-yl)piperidine-4-carboxylic acid
CAS No:2641371-65-3
MF:C12H19NO3
MW:225.284163713455
CID:5417036
PubChem ID:154870262
Update Time:2025-10-30

1-acetyl-4-(but-3-en-1-yl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-acetyl-4-(but-3-en-1-yl)piperidine-4-carboxylic acid
    • EN300-28274653
    • 2641371-65-3
    • Z3390708008
    • 1-Acetyl-4-(3-buten-1-yl)-4-piperidinecarboxylic acid
    • Inchi: 1S/C12H19NO3/c1-3-4-5-12(11(15)16)6-8-13(9-7-12)10(2)14/h3H,1,4-9H2,2H3,(H,15,16)
    • InChI Key: ZLTWCOSWHHPQID-UHFFFAOYSA-N
    • SMILES: N1(C(C)=O)CCC(CCC=C)(C(O)=O)CC1

Computed Properties

  • Exact Mass: 225.13649347g/mol
  • Monoisotopic Mass: 225.13649347g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 57.6Ų

Experimental Properties

  • Density: 1.098±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 394.6±35.0 °C(Predicted)
  • pka: 4.39±0.20(Predicted)

1-acetyl-4-(but-3-en-1-yl)piperidine-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28274653-1g
1-acetyl-4-(but-3-en-1-yl)piperidine-4-carboxylic acid
2641371-65-3 90%
1g
$1043.0 2023-09-09
Enamine
EN300-28274653-5g
1-acetyl-4-(but-3-en-1-yl)piperidine-4-carboxylic acid
2641371-65-3 90%
5g
$3023.0 2023-09-09
Enamine
EN300-28274653-10g
1-acetyl-4-(but-3-en-1-yl)piperidine-4-carboxylic acid
2641371-65-3 90%
10g
$4483.0 2023-09-09
Enamine
EN300-28274653-0.05g
1-acetyl-4-(but-3-en-1-yl)piperidine-4-carboxylic acid
2641371-65-3 95.0%
0.05g
$876.0 2025-03-19
Enamine
EN300-28274653-0.1g
1-acetyl-4-(but-3-en-1-yl)piperidine-4-carboxylic acid
2641371-65-3 95.0%
0.1g
$917.0 2025-03-19
Enamine
EN300-28274653-0.25g
1-acetyl-4-(but-3-en-1-yl)piperidine-4-carboxylic acid
2641371-65-3 95.0%
0.25g
$959.0 2025-03-19
Enamine
EN300-28274653-0.5g
1-acetyl-4-(but-3-en-1-yl)piperidine-4-carboxylic acid
2641371-65-3 95.0%
0.5g
$1001.0 2025-03-19
Enamine
EN300-28274653-1.0g
1-acetyl-4-(but-3-en-1-yl)piperidine-4-carboxylic acid
2641371-65-3 95.0%
1.0g
$1043.0 2025-03-19
Enamine
EN300-28274653-2.5g
1-acetyl-4-(but-3-en-1-yl)piperidine-4-carboxylic acid
2641371-65-3 95.0%
2.5g
$2043.0 2025-03-19
Enamine
EN300-28274653-5.0g
1-acetyl-4-(but-3-en-1-yl)piperidine-4-carboxylic acid
2641371-65-3 95.0%
5.0g
$3023.0 2025-03-19

Additional information on 1-acetyl-4-(but-3-en-1-yl)piperidine-4-carboxylic acid

Introduction to 1-acetyl-4-(but-3-en-1-yl)piperidine-4-carboxylic acid (CAS No. 2641371-65-3)

1-acetyl-4-(but-3-en-1-yl)piperidine-4-carboxylic acid (CAS No. 2641371-65-3) is a significant compound in the realm of pharmaceutical chemistry, characterized by its intricate molecular structure and diverse potential applications. This piperidine derivative, featuring both an acetyl group and an allyl moiety, has garnered attention due to its structural versatility and its role as a key intermediate in the synthesis of biologically active molecules.

The compound’s chemical structure consists of a piperidine ring substituted at the 4-position with an acetyl group and a but-3-en-1-yl side chain. This configuration imparts unique electronic and steric properties, making it a valuable scaffold for drug discovery efforts. The presence of the acetyl group enhances the compound’s reactivity, while the allyl substituent provides a site for further functionalization, enabling the construction of more complex molecular architectures.

In recent years, 1-acetyl-4-(but-3-en-1-yl)piperidine-4-carboxylic acid has been explored in various research contexts, particularly in the development of novel therapeutic agents. Its structural motif is reminiscent of several pharmacologically relevant compounds, suggesting potential applications in areas such as central nervous system (CNS) drug design, where piperidine derivatives are frequently utilized due to their ability to cross the blood-brain barrier.

One of the most compelling aspects of this compound is its utility as a building block in medicinal chemistry. The acetyl group can be readily modified through various chemical transformations, such as hydrolysis to form a carboxylic acid or condensation reactions to form amides or esters. Similarly, the allyl group can undergo addition reactions or be converted into other functional groups like alcohols or halides. These reactivities make 1-acetyl-4-(but-3-en-1-yl)piperidine-4-carboxylic acid a versatile intermediate for synthesizing a wide range of pharmacophores.

Recent studies have highlighted the compound’s potential in the development of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The piperidine core is a common pharmacophore in kinase inhibitors due to its ability to mimic ATP binding pockets. By incorporating an acetyl group and an allyl side chain, researchers can fine-tune the compound’s interactions with target enzymes, improving both potency and selectivity.

The synthesis of 1-acetyl-4-(but-3-en-1-yl)piperidine-4-carboxylic acid typically involves multi-step organic reactions starting from commercially available precursors. Key steps often include nucleophilic substitution reactions on a halogenated piperidine derivative followed by acetylation and vinylation reactions to introduce the allyl substituent. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.

The compound’s physicochemical properties also contribute to its attractiveness as a pharmaceutical intermediate. Its solubility profile, melting point, and stability under various conditions are all critical factors that influence its suitability for different applications. For instance, good solubility in both polar and non-polar solvents facilitates its use in diverse synthetic protocols.

In addition to its role as an intermediate, 1-acetyl-4-(but-3-en-1-yl)piperidine-4-carboxylic acid has been investigated for its potential biological activity. Preliminary studies suggest that derivatives of this compound may exhibit inhibitory effects on certain enzymes or receptors relevant to neurological disorders. While further research is needed to fully elucidate its pharmacological profile, these findings underscore its significance as a lead compound or scaffold for future drug development efforts.

The growing interest in 1-acetyl-4-(but-3-enyl)piperidine derivatives reflects broader trends in pharmaceutical research toward designing molecules with enhanced specificity and reduced side effects. The ability to modify key functional groups on this scaffold allows researchers to explore a wide spectrum of biological activities while maintaining structural integrity and pharmacokinetic favorability.

Future directions in the study of 1-acetyl-(butenyl)piperidine carboxylic acid may include exploring novel synthetic routes that improve yield and purity, as well as investigating its interactions with biological targets using computational modeling techniques. Additionally, collaborations between academic institutions and pharmaceutical companies could accelerate the translation of laboratory findings into clinical applications.

In conclusion, 1-acetyl-(butenyl)piperidine carboxylic acid (CAS No. 264137165) represents a promising compound with significant potential in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it an invaluable tool for drug discovery efforts aimed at developing novel therapeutic agents for various diseases.

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司